Cas no 1049159-38-7 (Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate)

• Product Name: Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate
• CAS No: 1049159-38-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD06761648
• CID: 4678852
• Update Time: 2025-10-28

Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate
• 3-(2-Pyrrolidin-1-yl-ethylamino)-propionic acid tert-butyl ester, AldrichCPR
• Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate

• MDL： MFCD06761648
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)6-7-14-8-11-15-9-4-5-10-15/h14H,4-11H2,1-3H3
• InChI Key： YBYUVCQRDSCNQL-UHFFFAOYSA-N
• SMILES： O(C(CCNCCN1CCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 230
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate

Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate: A Comprehensive Overview

Tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate, also known by its CAS number 1049159-38-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, an amino functionality, and a pyrrolidine ring. The combination of these elements makes it a versatile molecule with promising potential in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate is C₁₆H₂₇NO₃, and its molecular weight is approximately 285.4 g/mol. The compound features a tertiary butyl ester group attached to a propanoic acid backbone, with an amino group substituted by a pyrrolidine-containing ethyl chain. This structure not only enhances the compound's stability but also imparts unique electronic and steric properties that are highly desirable in many chemical reactions.

Recent studies have highlighted the importance of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate in the development of novel drug delivery systems. Its ability to form stable complexes with various bioactive molecules has made it a valuable component in the formulation of targeted therapies. For instance, researchers have explored its use as a carrier for anticancer drugs, where its biocompatibility and controlled release properties have shown significant promise.

In addition to its pharmaceutical applications, tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate has also found utility in the field of agrochemistry. Its ability to enhance the bioavailability of pesticides and herbicides has led to its incorporation into next-generation agricultural chemicals. This is particularly relevant in light of the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining crop productivity.

The synthesis of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled the optimization of these reactions, leading to higher yields and improved purity levels. These developments have not only enhanced the scalability of production but also reduced the overall cost associated with manufacturing this compound.

From a structural perspective, the presence of the pyrrolidine ring introduces significant flexibility into the molecule, which is crucial for its interactions with biological systems. This flexibility allows the compound to adopt various conformations, thereby facilitating its binding to target molecules such as enzymes or receptors. Such properties are particularly advantageous in drug design, where precise molecular interactions are critical for achieving therapeutic efficacy.

The pharmacokinetic profile of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate has been extensively studied, revealing favorable absorption and distribution characteristics. Its ability to cross cellular membranes efficiently makes it an ideal candidate for delivering therapeutic agents to specific tissues or organs. Furthermore, its metabolic stability ensures prolonged residence time within the body, which is essential for sustained therapeutic effects.

In terms of environmental impact, recent research has focused on assessing the biodegradability of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its potential to accumulate in ecosystems. This finding aligns with global efforts to develop eco-friendly chemical compounds that support sustainable development.

The versatility of tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate extends beyond its direct applications in pharmaceuticals and agrochemistry. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored functionalities. For example, researchers have utilized this compound as an intermediate in the synthesis of advanced polymers and surfactants, further underscoring its importance in materials science.

In conclusion, tert-butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate, identified by CAS number 1049159-38-7, represents a multifaceted chemical entity with diverse applications across various industries. Its structural complexity, coupled with favorable pharmacokinetic and environmental profiles, positions it as a key player in the development of innovative solutions for modern challenges in health care and agriculture. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific advancement and industrial progress.